Cas no 1705891-16-2 (N-(4-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}phenyl)acetamide)

• Product Name: N-(4-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}phenyl)acetamide
• CAS No: 1705891-16-2
• MF: C₁₇H₂₀N₂O₃S₃
• MW: 396.547300338745
• CID: 5550173
• Update Time: 2025-05-20

N-(4-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[(7-thiophen-2-yl-1,4-thiazepan-4-yl)sulfonyl]phenyl]acetamide
• N-(4-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}phenyl)acetamide

• Inchi： 1S/C17H20N2O3S3/c1-13(20)18-14-4-6-15(7-5-14)25(21,22)19-9-8-17(24-12-10-19)16-3-2-11-23-16/h2-7,11,17H,8-10,12H2,1H3,(H,18,20)
• InChI Key： CYYLXWJGDCNNSH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N2CCC(C3SC=CC=3)SCC2)(=O)=O)C=C1)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(4-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}phenyl)acetamide

N-(4-{[7-(Thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}phenyl)acetamide: A Comprehensive Overview

The compound N-(4-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}phenyl)acetamide (CAS No. 1705891-16-2) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. In recent years, advancements in synthetic methodologies and computational modeling have shed light on its pharmacological properties, making it a subject of interest for researchers and pharmaceutical developers.

At its core, the molecule incorporates a thiazepane ring system, which is a seven-membered ring containing both sulfur and nitrogen atoms. This structural motif is known for its versatility in accommodating various substituents, thereby enabling the molecule to interact with diverse biological targets. The presence of a thiophene group further enhances the compound's electronic properties, contributing to its stability and reactivity. Recent studies have demonstrated that the sulfonamide functionality plays a pivotal role in modulating the compound's bioavailability and pharmacokinetic profile.

The synthesis of N-(4-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}phenyl)acetamide involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. Researchers have employed various strategies, including microwave-assisted synthesis and enzymatic catalysis, to optimize the reaction conditions and improve yield. These advancements have not only streamlined the production process but also paved the way for large-scale manufacturing.

From a pharmacological standpoint, this compound has exhibited remarkable activity in preclinical models. Studies conducted in vitro have highlighted its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, recent investigations into its anti-cancer properties have revealed that it can induce apoptosis in cancer cells by targeting specific signaling pathways. These findings underscore the compound's versatility and its potential application in treating a wide range of diseases.

The integration of computational chemistry tools has significantly enhanced our understanding of the compound's molecular interactions. Molecular docking studies have provided insights into how the molecule binds to its target proteins, revealing critical residues that are essential for activity. Additionally, quantum mechanical calculations have elucidated the electronic distribution within the molecule, offering valuable information for further optimization.

As research progresses, there is growing interest in exploring the therapeutic potential of N-(4-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}phenyl)acetamide across different therapeutic areas. Its ability to modulate multiple biological targets makes it an attractive candidate for drug development programs targeting chronic inflammatory diseases and oncology indications.

In conclusion, N-(4-{[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]sulfonyl}phenyl)acetamide represents a cutting-edge molecule with immense potential in the field of medicinal chemistry. Ongoing research continues to uncover new insights into its structure-function relationships and therapeutic applications, positioning it as a promising candidate for future drug development efforts.